Cas no 1250146-85-0 (1-(Pyridin-3-yl)octan-1-one)

• Product Name: 1-(Pyridin-3-yl)octan-1-one
• CAS No: 1250146-85-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1032060
• PubChem ID: 62620572
• Update Time: 2025-04-20

1-(Pyridin-3-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)octan-1-one
• 1-pyridin-3-yloctan-1-one
• SCHEMBL552045
• 1-Octanone, 1-(3-pyridinyl)-
• 1250146-85-0
• DTXSID00734434
• AKOS011913463

• Inchi： 1S/C13H19NO/c1-2-3-4-5-6-9-13(15)12-8-7-10-14-11-12/h7-8,10-11H,2-6,9H2,1H3
• InChI Key： HXYIZHKBIDOHKS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones